Cas no 2024569-25-1 (2-Chloro-5-iodo-6-methylpyrimidin-4-amine)

• Product Name: 2-Chloro-5-iodo-6-methylpyrimidin-4-amine
• CAS No: 2024569-25-1
• MF: C₅H₅ClIN₃
• MW: 269.470771551132
• MDL: MFCD30828999
• CID: 4817518
• Update Time: 2026-02-27

2-Chloro-5-iodo-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-6-methylpyrimidin-4-amine
• ClC1=NC(=C(C(=N1)N)I)C

• MDL： MFCD30828999
• Inchi： 1S/C5H5ClIN3/c1-2-3(7)4(8)10-5(6)9-2/h1H3,(H2,8,9,10)
• InChI Key： QRSKECVNJDLFKV-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(N=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Chloro-5-iodo-6-methylpyrimidin-4-amine

Recent Advances in the Study of 2-Chloro-5-iodo-6-methylpyrimidin-4-amine (CAS: 2024569-25-1) and Its Applications in Chemical Biology and Medicine

2-Chloro-5-iodo-6-methylpyrimidin-4-amine (CAS: 2024569-25-1) is a halogenated pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Pyrimidine derivatives are well-known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of chlorine and iodine substituents, make it a promising scaffold for the development of novel therapeutic agents and chemical probes.

Recent studies have focused on the synthesis and characterization of 2-Chloro-5-iodo-6-methylpyrimidin-4-amine, as well as its utility in various chemical and biological contexts. One notable application is its role as a key intermediate in the synthesis of more complex molecules, such as kinase inhibitors and other small-molecule modulators of biological pathways. The iodine substituent, in particular, offers opportunities for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for screening purposes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the anticancer potential of derivatives derived from 2-Chloro-5-iodo-6-methylpyrimidin-4-amine. The study demonstrated that certain modifications to the pyrimidine core could enhance selectivity toward specific cancer cell lines, with promising results observed in vitro against breast and lung cancer models. Mechanistic studies suggested that these compounds may act by inhibiting key signaling pathways involved in cell proliferation and survival.

Another area of interest is the use of 2-Chloro-5-iodo-6-methylpyrimidin-4-amine in chemical biology, where it serves as a versatile building block for the development of activity-based probes. These probes can be used to study enzyme function or to identify novel drug targets. For example, a recent preprint on bioRxiv highlighted the compound's utility in profiling the activity of nucleotide-binding proteins, shedding light on previously unexplored aspects of cellular metabolism.

Despite these advances, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Future research directions may include the development of more efficient synthetic routes, as well as the exploration of novel applications in drug discovery and diagnostics. Overall, 2-Chloro-5-iodo-6-methylpyrimidin-4-amine represents a valuable tool for researchers in the chemical biology and pharmaceutical fields, with its full potential yet to be realized.